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Compound of Interest

Compound Name: Diethyl 2-(2-cyanoethyl)malonate

Cat. No.: B094137 Get Quote

For researchers and professionals in drug development and chemical synthesis, understanding

the physical properties of reagents is paramount for experimental design and execution. This

guide provides a comparative analysis of the expected physical state and properties of pure

Diethyl 2-(2-cyanoethyl)malonate, with a focus on its melting point, in relation to the parent

compound, Diethyl malonate.

Expected Physical State
Pure Diethyl 2-(2-cyanoethyl)malonate is expected to be a liquid at standard ambient

temperature and pressure.[1][2] Literature sources consistently report its boiling point at

reduced pressure, for instance, 115-118 °C at 2 mmHg, but do not typically provide a melting

point.[1][3][4] This is characteristic of organic compounds with melting points below room

temperature. For a comparative context, Diethyl malonate, the parent compound without the 2-

cyanoethyl substituent, has a reported melting point of -50 °C.[5][6][7][8] The addition of the

polar cyanoethyl group to the malonate backbone in Diethyl 2-(2-cyanoethyl)malonate would

be expected to increase intermolecular forces, which would likely raise the melting point

relative to Diethyl malonate. However, it is not expected to raise it above room temperature.

Comparative Data of Malonate Derivatives
To illustrate the influence of substituents on the physical properties of malonic esters, the

following table compares key physical data for Diethyl 2-(2-cyanoethyl)malonate and the

unsubstituted Diethyl malonate.
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Property
Diethyl 2-(2-
cyanoethyl)malonate

Diethyl malonate

Molecular Formula C₁₀H₁₅NO₄ C₇H₁₂O₄

Molecular Weight 213.23 g/mol 160.17 g/mol [5]

Physical Form Liquid[1] Colorless liquid[5][6]

Melting Point
Not typically reported (below

room temp)
-50 °C[5][6][7][8]

Boiling Point 115-118 °C / 2 mmHg[1][3][4] 199 °C[8][9]

Density 1.078 g/mL at 25 °C[1][3] 1.055 g/mL at 25 °C[9]

Refractive Index n20/D 1.436[1][3] n20/D 1.413[8][9]

Experimental Protocol: Determination of Melting
Point
The melting point of a substance is the temperature range over which it changes state from

solid to liquid. For pure crystalline solids, this range is typically narrow. Should a researcher

wish to determine the precise melting point of a substance like Diethyl 2-(2-
cyanoethyl)malonate, which is liquid at room temperature, the sample would first need to be

solidified by cooling. The following is a generalized protocol using a modern melting point

apparatus.[10][11][12]

Objective: To determine the melting point range of a solidified organic compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[11]

Capillary tubes[10]

Sample of the compound

Mortar and pestle (if sample needs to be pulverized)
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Cooling bath (e.g., dry ice/acetone)

Procedure:

Sample Preparation:

Place a small amount of the liquid sample in a suitable container and cool it in a cooling

bath until it completely solidifies.

Quickly crush the solidified sample into a fine powder using a pre-chilled mortar and

pestle.

Introduce the powdered sample into a capillary tube by tapping the open end of the tube

into the powder.[10]

Invert the tube and tap it gently on a hard surface to pack the solid into the closed end to a

height of 2-3 mm.[10]

Melting Point Measurement:

Place the capillary tube into the heating block of the melting point apparatus.[10]

Set the apparatus to a rapid heating rate to obtain an approximate melting point.

Allow the apparatus to cool and then repeat the measurement with a fresh sample,

heating rapidly to about 15-20 °C below the approximate melting point.[10]

Reduce the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has turned into a clear liquid (the end

of the melting range).

Data Recording:
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The melting point is reported as a range from the temperature of initial melting to the

temperature of complete melting.

Logical Relationship of Malonate Structures

Parent Compound

Substituted Compound

Diethyl malonate
C₇H₁₂O₄

Melting Point: -50 °C

Diethyl 2-(2-cyanoethyl)malonate
C₁₀H₁₅NO₄

Melting Point: < Room Temp.

+ CH₂CH₂CN (Cyanoethyl group)

Click to download full resolution via product page

Caption: Structural relationship between Diethyl malonate and its cyanoethyl derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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